Cas no 549-56-4 (Quinine Bisulfate)

• Product Name: Quinine Bisulfate
• CAS No: 549-56-4
• MF: C₂₀H₂₆N₂O₆S
• MW: 422.495244503021
• CID: 368119
• PubChem ID: 11949689
• Update Time: 2025-10-28

Quinine Bisulfate Chemical and Physical Properties

Names and Identifiers

• (5-ethenyl-1-azabicyclo[2.2.2]oct-7-yl)-(6-methoxyquinolin-4-yl)methanol
• QUININE ACID SULFATE
• QUININE BISULPHATE
• Quinine sulfate
• chinidinesulfate
• Chinidinsulfat
• QUINDINE SULPHATE
• quinidate
• quinidine sulphate
• quinitex
• quinora
• sulfuric acid
• Systodin
• Quinine hydrogen sulfate
• Quinine Bisulfate
• Quinine sulfate (2:1) (salt) dihydrate
• QUININE BISULFATE [WHO-DD]
• Quinine sulfate (1:1)
• (R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;sulfuric acid
• 8alpha,9R-6'-Methoxycinchonan-9-ol, sulfate (1:1) salt
• Q27283368
• Cinchonan-9-ol, 6'-methoxy-, (8.alpha.,9R)-, sulfate (1:1) (salt)
• Cinchonan-9-ol, 6'-methoxy-, (8alpha,9R)-, sulfate (1:1)
• Cinchonan-9-ol, 6'-methoxy-, (8alpha,9R)-, sulfate (1:1) (salt)
• UNII-M201HC068W
• FEMA No. 2975
• EC 208-970-9
• GNF-Pf-506
• EINECS 208-970-9
• AKOS016008820
• Quinine hydrogen sulphate
• 804-63-7
• ANHYDROUS QUININE BISULFATE [MART.]
• (R)-(6-Methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methanolsulfate
• Cinchonan-9-ol, 6'-methoxy-, (8.alpha.,9R)-, sulfate (1:1)
• Anhydrous quinine bisulfate
• 549-56-4
• SCHEMBL29712
• 6'-Methoxycinchonan-9-ol sulfate, (8alpha,9R)-, (1:1)
• QUININE BISULFATE [FHFI]
• Quinine (sulfate)
• Cinchonan-9-ol, 6'-methoxy-, (8.alpha.,9R)-, sulfate (1:x)
• (R)-(6-methoxyquinolin-4-yl)((2S,4S,5R)-5-vinylquinuclidin-2-yl)methanol sulfate
• Quinine bisulfate [NF]
• 6119-70-6
• (R)-(6-Methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methanol sulfate
• QUININE BISULFATE ANHYDROUS [MI]
• CHEMBL1201100
• M201HC068W
• Quinine, sulfate (1:1) (salt)
• NS00093509
• QUININE BISULFATE [WHO-IP]
• ANHYDROUS QUININE BISULFATE (MART.)
• Quinine bisulfate anhydrous
• Bisulfate, Quinine
• AKYHKWQPZHDOBW-DSXUQNDKSA-N

• MDL： MFCD00078499
• Inchi： 1S/C20H24N2O2.H2O4S/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-5(2,3)4/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;(H2,1,2,3,4)/t13-,14-,19-,20+;/m0./s1
• InChI Key： AKYHKWQPZHDOBW-DSXUQNDKSA-N
• SMILES： S(=O)(=O)(O)O.O[C@H](C1C=CN=C2C=CC(=CC=12)OC)[C@@H]1C[C@@H]2CCN1C[C@@H]2C=C

Computed Properties

• Exact Mass: 422.151
• Monoisotopic Mass: 422.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2

Experimental Properties

• Boiling Point: 1136.7°Cat760mmHg
• Flash Point: 641.2°C
• PSA: 174.16000
• LogP: 6.65020
• FEMA: 2975 | QUININE BISULFATE

Quinine Bisulfate Security Information

• Hazardous Material transportation number：UN 1544
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids

Additional information on Quinine Bisulfate

Quinine Bisulfate (CAS No. 549-56-4): A Comprehensive Overview

Quinine Bisulfate, also known as sulfate of quinine or CAS No. 549-56-4, is a well-known alkaloid derivative that has played a significant role in the field of pharmacology and medicine. Derived from the bark of the Cinchona tree, this compound has been extensively studied for its diverse applications, particularly in the treatment of malaria and other medical conditions. Recent advancements in research have further illuminated its potential in areas such as neurology and anti-inflammatory therapies, making it a subject of continued scientific interest.

The chemical structure of Quinine Bisulfate consists of a complex arrangement of nitrogen-containing rings, which contribute to its unique pharmacological properties. Its molecular formula, C₂₀H₂₄N₂O₂S, reflects its intricate composition and functional groups. The compound exists as a white crystalline powder with a bitter taste, making it suitable for various pharmaceutical formulations. Its solubility in water and organic solvents further enhances its utility in drug delivery systems.

Historically, Quinine Bisulfate has been most prominently used as an antimalarial agent. Its mechanism of action involves interference with the parasitic lifecycle, particularly targeting the erythrocytic stage of Plasmodium falciparum. Recent studies have explored its efficacy in combination therapies, where it enhances the potency of other antimalarials while reducing resistance development. This has led to renewed interest in its use in regions with high malaria prevalence.

Beyond its antimalarial properties, Quinine Bisulfate has demonstrated potential in treating neurological disorders such as restless legs syndrome (RLS). Clinical trials have shown that it can alleviate symptoms by modulating dopamine pathways and improving sleep quality. This dual therapeutic application underscores its versatility as a pharmacological agent.

In recent years, researchers have delved into the anti-inflammatory and immunomodulatory effects of Quinine Bisulfate. Studies conducted in 2023 have revealed its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential in treating autoimmune diseases and chronic inflammation. These findings have opened new avenues for its application in modern medicine.

The synthesis and production of Quinine Bisulfate involve a series of chemical transformations starting from natural quinine extraction. Advances in green chemistry have enabled more sustainable methods, reducing environmental impact while maintaining product quality. These innovations align with global efforts to promote eco-friendly pharmaceutical manufacturing.

In terms of safety and toxicity, Quinine Bisulfate is generally well-tolerated at therapeutic doses. However, excessive intake can lead to cinchonism, characterized by nausea, vomiting, and tinnitus. Recent research has focused on optimizing dosing regimens to minimize adverse effects while maximizing therapeutic benefits.

The global market for Quinine Bisulfate-based medications continues to grow, driven by increasing demand in both developed and developing nations. Pharmaceutical companies are investing in R&D to explore new formulations and delivery systems, ensuring better patient compliance and efficacy.

In conclusion, Quinine Bisulfate (CAS No. 549-56-4) remains a pivotal compound in medical science due to its multifaceted applications and ongoing research advancements. As scientific understanding deepens, this alkaloid derivative is poised to play an even greater role in addressing unmet medical needs across various therapeutic areas.